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Compound of Interest

Compound Name: Antifungal agent 18

Cat. No.: B13903853

The proper disposal of Antifungal Agent 18, a compound identified as harmful if swallowed
and very toxic to aquatic life with long-lasting effects, is a critical component of laboratory
safety and environmental responsibility.[1] Adherence to stringent disposal protocols is
essential to mitigate risks to researchers and prevent environmental contamination. This guide
provides a comprehensive, step-by-step approach to the safe handling and disposal of
Antifungal Agent 18, in alignment with established safety data and regulatory frameworks.

Immediate Safety and Handling Protocols

Before initiating any disposal procedures, it is imperative to be equipped with the appropriate
personal protective equipment (PPE) and to be aware of the immediate first aid measures in
case of accidental exposure.

Personal Protective Equipment (PPE):

Eye Protection: Safety goggles with side-shields are mandatory to prevent accidental
splashes.[1]

Hand Protection: Chemical-resistant protective gloves are required.[1]

Skin and Body Protection: An impervious clothing, such as a lab coat, should be worn.[1]

Respiratory Protection: A suitable respirator should be used if there is a risk of inhaling dust
or aerosols.[1]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b13903853?utm_src=pdf-interest
https://www.benchchem.com/product/b13903853?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC47645.html
https://www.benchchem.com/product/b13903853?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC47645.html
https://dcchemicals.com/msds/MSDS_DC47645.html
https://dcchemicals.com/msds/MSDS_DC47645.html
https://dcchemicals.com/msds/MSDS_DC47645.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13903853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

First Aid Measures in Case of Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water, removing contact
lenses if present. Seek prompt medical attention.[1]

Skin Contact: Thoroughly rinse the affected skin area with water. Contaminated clothing and
shoes should be removed, and medical advice should be sought.[1]

Inhalation: Move the individual to an area with fresh air. If breathing is difficult, administer
CPR, avoiding mouth-to-mouth resuscitation, and seek immediate medical help.[1]

Ingestion: Rinse the mouth with water. Do not induce vomiting and call a physician
immediately.[1]

Step-by-Step Disposal Procedure

The disposal of Antifungal Agent 18 is governed by its classification as a hazardous
substance. Therefore, it must be disposed of through an approved waste disposal plant and
must not be released into the environment.[1]

Step 1: Waste Identification and Segregation

All materials contaminated with Antifungal Agent 18, including unused product, solutions,
and contaminated labware (e.g., pipette tips, gloves, absorbent pads), must be treated as
hazardous waste.

This waste must be segregated from other laboratory waste streams to avoid incompatible
mixtures. Antifungal Agent 18 is incompatible with strong acids/alkalis and strong
oxidizing/reducing agents.[1]

Step 2: Containerization and Labeling

e Use a designated, leak-proof, and chemically compatible waste container. The original
container, if in good condition, is an ideal choice.[2]

e The container must be clearly labeled as "Hazardous Waste" and should include the full
chemical name: "Antifungal agent 18." Abbreviations or chemical formulas are not
sufficient.[3][4]
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e The label must also include the date of waste generation, the place of origin (e.g., lab and
room number), and the name and contact information of the principal investigator.[3]

Step 3: Storage of Hazardous Waste

» Store the sealed hazardous waste container in a designated and secure "Satellite
Accumulation Area."[2]

e The storage area should be cool, well-ventilated, and away from direct sunlight and sources
of ignition.[1]

e Ensure secondary containment is in place to capture any potential leaks.[5]

Step 4: Arranging for Disposal

o Contact your institution's Environmental Health and Safety (EHS) office or a certified
hazardous waste disposal contractor to arrange for pickup and disposal.[3]

o Provide them with a completed Hazardous Waste Information Form, detailing the contents
and quantity of the waste.[3]

e Do not attempt to transport the hazardous waste yourself.[5]

Spill Management: In the event of a spill, the following steps should be taken:

o Evacuate non-essential personnel from the area.

o Wearing the appropriate PPE, contain the spill.

 For liquid spills, absorb the solution with a finely-powdered, liquid-binding material such as
diatomite or universal binders.[1]

o Collect the contaminated absorbent material and place it in a sealed container for disposal
as hazardous waste.[1]

o Decontaminate the surfaces and any equipment by scrubbing with alcohol.[1]

» Dispose of all contaminated materials as hazardous waste.[1]
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Quantitative Data and Chemical Properties

For easy reference, the key quantitative data and properties of Antifungal Agent 18 are
summarized in the table below.

Property Value

CAS Number 2572713-30-3[1]

Molecular Formula C19H23CI3N20J1]

Molecular Weight 401.76 g/mol [1]

Physical State Solid (powder) or in solvent[1]

Storage Temperature -20°C (powder) or -80°C (in solvent)[1]

Experimental Protocols

Currently, there are no publicly available, peer-reviewed experimental protocols for the specific
chemical neutralization or degradation of Antifungal Agent 18. The recommended procedure
is therefore based on the precautionary principle of containment and disposal via a licensed
hazardous waste facility.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Antifungal Agent 18.
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Caption: Disposal workflow for Antifungal Agent 18.
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It is the responsibility of all laboratory personnel to be familiar with and adhere to these
disposal procedures to ensure a safe working environment and to protect the ecosystem.[5]
Always consult your institution's specific waste management policies, as they may have
additional requirements.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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